Cas no 1823918-91-7 (2,2,2-Trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one)

2,2,2-Trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one structure
1823918-91-7 structure
Product Name:2,2,2-Trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one
CAS No:1823918-91-7
MF:C6H4F3NOS
MW:195.162270545959
CID:6317556
PubChem ID:57620089
Update Time:2024-01-11

2,2,2-Trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethanone
    • SCHEMBL13154023
    • EN300-1933927
    • QZGIXMMPLHNLOW-UHFFFAOYSA-N
    • 1823918-91-7
    • 2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one
    • 2,2,2-Trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one
    • Inchi: 1S/C6H4F3NOS/c1-3-10-2-4(12-3)5(11)6(7,8)9/h2H,1H3
    • InChI Key: QZGIXMMPLHNLOW-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC=C1C(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 194.99656941g/mol
  • Monoisotopic Mass: 194.99656941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 58.2Ų

2,2,2-Trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1933927-0.05g
2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one
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$827.0 2023-09-17
Enamine
EN300-1933927-0.1g
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Enamine
EN300-1933927-0.25g
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1823918-91-7
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$906.0 2023-09-17
Enamine
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2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one
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Enamine
EN300-1933927-1.0g
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$1157.0 2023-05-31
Enamine
EN300-1933927-2.5g
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$1931.0 2023-09-17
Enamine
EN300-1933927-5.0g
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Enamine
EN300-1933927-10.0g
2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one
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Enamine
EN300-1933927-1g
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$986.0 2023-09-17
Enamine
EN300-1933927-5g
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